Cas no 102029-95-8 (Adenosine 5′-phosphosulfate sodium salt)
102029-95-8 structure
Product Name:Adenosine 5′-phosphosulfate sodium salt
CAS No:102029-95-8
MF:C10H14N5NaO10PS
MW:450.274192333221
CID:138951
PubChem ID:24890980
Update Time:2025-09-28
Adenosine 5′-phosphosulfate sodium salt Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid,monoanhydride with sulfuric acid, disodium salt (9CI)
- ADENOSINE- 5'- O- PHOSPHOSULFATE ( APS )
- Adenosine 5′-phosphosulfate sodium salt
- APS SODIUM SALT
- [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfo hydrogen phosphate,sodium
- APS
- Adenosine 5′-phosphosulfate
- Adenosine-5'-O-phosphosulfate
- ADENOSINE 5'-PHOSPHOSULFATE SODIUM
- ADENOSINE 5'-PHOSPHOSULFATE SODIUM SALT
- ADENOSINE-5'-O-PHOSPHOSULFATE SODIUM SALT
- 5'-Adenylic acid, anhydride with sulfuric acid, sodium salt (1:1:2)
- DTXSID20585066
- PUBCHEM_16218925
- J-000548
- SCHEMBL20266318
- 102029-95-8
- [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfo hydrogen phosphate;sodium
- Adenosine 5'-phosphosulfate sodium salt, >=85%
- FT-0730087
- adenosine 5' phosphosulfate sodium
-
- MDL: MFCD00057011
- Inchi: 1S/C10H14N5O10PS.Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-26(18,19)25-27(20,21)22;/h2-4,6-7,10,16-17H,1H2,(H,18,19)(H2,11,12,13)(H,20,21,22);
- InChI Key: KVGKFGUVHSIJFZ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OP(=O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na]
Computed Properties
- Exact Mass: 449.00200
- Monoisotopic Mass: 450.00966911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 692
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 238Ų
Experimental Properties
- Color/Form: White solid
- PSA: 250.46000
- LogP: -0.71650
- Solubility: The sulfuric acid group hydrolyzes rapidly in acid and is stable in dilute base
Adenosine 5′-phosphosulfate sodium salt Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:−20°C
Adenosine 5′-phosphosulfate sodium salt Pricemore >>
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|---|---|---|---|---|---|---|---|---|
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¥15598.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00691-5mg |
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102029-95-8 | ≥85% | 5mg |
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Adenosine 5'-phosphosulfate (sodium salt) |
102029-95-8 | 98% | 1mg |
¥528.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69710-5mg |
Adenosine 5'-phosphosulfate (sodium salt) |
102029-95-8 | 98% | 5mg |
¥1608.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69710-10mg |
Adenosine 5'-phosphosulfate (sodium salt) |
102029-95-8 | 98% | 10mg |
¥2857.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69710-25mg |
Adenosine 5'-phosphosulfate (sodium salt) |
102029-95-8 | 98% | 25mg |
¥5960.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-214506-5 mg |
Adenosine 5′-phosphosulfate sodium salt, |
102029-95-8 | ≥85% | 5mg |
¥1,279.00 | 2023-07-11 |
Adenosine 5′-phosphosulfate sodium salt Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
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